Cas no 1233690-06-6 (α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate)

• Product Name: α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate
• CAS No: 1233690-06-6
• MF: C₆H₁₃K₂O₁₀P
• MW: 354.331785917282
• MDL: MFCD00149436
• CID: 1058623
• PubChem ID: 16219433
• Update Time: 2025-05-26

α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate
• 1233690-06-6
• Dipotassium(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylphosphatehydrate
• Dipotassium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl phosphate hydrate
• alpha-D-Glucose 1-phosphate dipotassium salt hydrate, BioXtra, >=98%
• DB-229774
• alpha-D-Glucose 1-phosphate dipotassium salt hydrate
• Dipotassium;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate;hydrate
• G84315

• MDL： MFCD00149436
• Inchi： 1S/C6H13O9P.2K.H2O/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;;/h2-10H,1H2,(H2,11,12,13);;;1H2/q;2*+1;/p-2/t2-,3-,4+,5-,6-;;;/m1.../s1
• InChI Key： VOQGDSVKCMGEFO-FBNUBEQJSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.O

Computed Properties

• Exact Mass: 353.9520466g/mol
• Monoisotopic Mass: 353.9520466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate

α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate (CAS No. 1233690-06-6): A Comprehensive Overview

The α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate, identified by the CAS No. 1233690-06-6, is a significant compound in the field of biochemical research and pharmaceutical development. This compound, a hydrate form of the dipotassium salt of α-D-glucose 1-phosphate, has garnered considerable attention due to its unique structural and functional properties. Its applications span across various domains, including metabolic studies, enzyme kinetics, and the development of novel therapeutic agents.

In recent years, the study of glycolytic intermediates has seen remarkable advancements, with α-D-Glucose 1-Phosphate playing a pivotal role in understanding cellular energy metabolism. The dipotassium salt form enhances solubility and stability, making it an ideal candidate for biochemical assays and laboratory research. The hydrate structure further contributes to its versatility, allowing it to maintain activity in a range of environmental conditions.

One of the most compelling aspects of α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate is its involvement in enzymatic pathways. This compound serves as a crucial substrate for enzymes such as glucose-1-phosphate isomerase and phosphoglucomutase, which are essential for converting glucose-1-phosphate into glucose-6-phosphate—a key step in glycolysis. The dipotassium salt formulation ensures optimal interaction with these enzymes, facilitating more accurate and reliable experimental results.

Recent research has highlighted the importance of α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate in the study of metabolic disorders. Studies have demonstrated its potential in investigating conditions such as glycogen storage diseases and diabetes mellitus. The ability to manipulate glucose metabolism using this compound provides researchers with valuable insights into disease mechanisms and potential therapeutic targets. For instance, researchers have utilized this compound to explore the effects of altered glucose levels on cellular signaling pathways, leading to a better understanding of how these pathways contribute to disease progression.

The pharmaceutical industry has also shown interest in α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate due to its potential as an intermediate in drug synthesis. Its structural properties make it a suitable candidate for developing novel compounds that can interact with specific biological targets. Additionally, its stability and solubility characteristics enhance its utility in formulations designed for controlled-release therapies.

In conclusion, the α-D-Glucose 1-Phosphate Dipotassium Salt Hydrate (CAS No. 1233690-06-6) is a multifaceted compound with significant implications in biochemical research and pharmaceutical development. Its role in metabolic pathways, enzyme interactions, and disease modeling underscores its importance in advancing our understanding of cellular processes and developing innovative therapeutic strategies. As research continues to evolve, this compound is likely to remain a cornerstone in the exploration of glycolytic mechanisms and related applications.